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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-3-

methylhexanoate

Cat. No.: B1609670 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
hydroxy-3-methylhexanoate
Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific GHS hazard

classifications, pictograms, and detailed precautionary statements for Ethyl 3-hydroxy-3-
methylhexanoate (CAS No. 24420-88-0) is not readily available in the public domain. The

following guidance is based on general safety protocols for handling aliphatic esters and the

limited information available from existing sources. It is imperative to handle this chemical with

caution and to conduct a thorough risk assessment before use.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ethyl 3-hydroxy-3-
methylhexanoate.

I. Physicochemical and Safety Data
The following table summarizes the known physical, chemical, and limited safety properties of

Ethyl 3-hydroxy-3-methylhexanoate.
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Property Value Reference

CAS Number 24420-88-0 [1][2]

Molecular Formula C₉H₁₈O₃ [1][2]

Molecular Weight 174.24 g/mol [1][2]

GHS Hazard Class Data not available [1][2]

Signal Word Data not available [1][2]

Hazard Statements Data not available [1][2]

Precautionary Statements Data not available [1][2]

II. Personal Protective Equipment (PPE)
Due to the lack of specific hazard data, a conservative approach to PPE is recommended.

Always wear the following when handling Ethyl 3-hydroxy-3-methylhexanoate:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Nitrile gloves should be worn.[3]

Skin and Body Protection: A standard laboratory coat is required.[3]

Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to

avoid inhaling any potential vapors.[4]

III. Operational Plan: Handling and Storage
A. Handling:

Work Area: Always handle Ethyl 3-hydroxy-3-methylhexanoate in a well-ventilated

laboratory or under a fume hood.[4]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Personal Hygiene: Wash hands thoroughly after handling.
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Spills: In the event of a small spill, absorb the liquid with an inert material such as vermiculite

or sand.[3] Collect the absorbed material into a sealed container for proper disposal.

B. Storage:

Container: Keep the container tightly closed.

Environment: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Although specific incompatibilities are not documented, it is prudent to store

esters away from strong oxidizing agents, strong acids, and strong bases.

IV. First Aid Measures
In the event of exposure, follow these immediate first-aid procedures:

General Advice: If you feel unwell, seek medical attention and show the safety data sheet to

the doctor in attendance.[1]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.[1][5]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician if irritation persists.[1][5]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

V. Disposal Plan
Dispose of Ethyl 3-hydroxy-3-methylhexanoate and its containers in accordance with local,

regional, and national regulations.

Waste Collection: Collect waste material in a clearly labeled, sealed container.
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Disposal Route: Do not dispose of down the drain.[3] Arrange for collection by a licensed

hazardous waste disposal contractor.[3]

Contaminated PPE: Dispose of contaminated gloves and other PPE as hazardous waste.

VI. Workflow and Safety Protocol Diagram
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Ethyl 3-hydroxy-3-methylhexanoate.
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Safe Handling and Disposal Workflow for Ethyl 3-hydroxy-3-methylhexanoate
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Caption: Workflow for safe handling and disposal of Ethyl 3-hydroxy-3-methylhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1609670?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/24420-88-0.html
https://www.guidechem.com/encyclopedia/3-hydroxy-3-methyl-hexanoic-ac-dic3059510.html
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://chem.libretexts.org/Courses/Portland_Community_College/CH_106%3A_Allied_Health_Chemistry_III_-_Lab_Manual_(Cascade_Campus)/06%3A_Synthesis_of_Fragrant_Esters/6.02%3A_Esters_Procedure
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1609670#personal-protective-equipment-for-handling-ethyl-3-hydroxy-3-methylhexanoate
https://www.benchchem.com/product/b1609670#personal-protective-equipment-for-handling-ethyl-3-hydroxy-3-methylhexanoate
https://www.benchchem.com/product/b1609670#personal-protective-equipment-for-handling-ethyl-3-hydroxy-3-methylhexanoate
https://www.benchchem.com/product/b1609670#personal-protective-equipment-for-handling-ethyl-3-hydroxy-3-methylhexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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